Cas no 2228999-63-9 (3-(2-bromo-3-methoxyphenyl)methylazetidin-3-ol)

• Product Name: 3-(2-bromo-3-methoxyphenyl)methylazetidin-3-ol
• CAS No: 2228999-63-9
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6547643
• PubChem ID: 165756587
• Update Time: 2025-06-09

3-(2-bromo-3-methoxyphenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-methoxyphenyl)methylazetidin-3-ol
• 3-[(2-bromo-3-methoxyphenyl)methyl]azetidin-3-ol
• EN300-1922455
• 2228999-63-9

• Inchi： 1S/C11H14BrNO2/c1-15-9-4-2-3-8(10(9)12)5-11(14)6-13-7-11/h2-4,13-14H,5-7H2,1H3
• InChI Key： GSFZCAHUIRDDGI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC1(CNC1)O)OC

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(2-bromo-3-methoxyphenyl)methylazetidin-3-ol

Professional Introduction to 3-(2-bromo-3-methoxyphenyl)methylazetidin-3-ol (CAS No: 2228999-63-9)

3-(2-bromo-3-methoxyphenyl)methylazetidin-3-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number CAS No: 2228999-63-9, belongs to the azetidinone class of heterocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its aromatic brominated and methoxylated phenyl ring and the azetidin-3-ol moiety, make it a promising candidate for further investigation in drug discovery and development.

The< strong>azetidin-3-ol backbone of this compound is particularly noteworthy due to its similarity to other bioactive molecules that have shown efficacy in treating various diseases. Azetidinones have been studied extensively for their antimicrobial, anti-inflammatory, and antitumor properties. The presence of a< strong>methyl group attached to the azetidinone ring enhances its reactivity and binding affinity to biological targets, making it a valuable scaffold for designing novel therapeutic agents.

The< strong>2-bromo-3-methoxyphenyl substituent in the molecule adds another layer of complexity and functionality. This aromatic ring system is known to interact with multiple biological pathways, including those involving kinases and other enzymes that play crucial roles in cell signaling and disease progression. The bromine atom, in particular, is a common pharmacophore that enhances the lipophilicity and metabolic stability of drug candidates, while the methoxy group provides additional electronic and steric modulation.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for kinases, which are overexpressed or mutated in many cancers. The< strong>3-(2-bromo-3-methoxyphenyl)methylazetidin-3-ol structure presents an intriguing framework for designing such inhibitors due to its ability to mimic natural substrates and disrupt kinase activity. Preliminary studies have suggested that derivatives of this compound may exhibit potent inhibitory effects on specific kinases, making them promising candidates for further development.

The< strong>CAS No: 2228999-63-9 identifier ensures that researchers can reliably obtain and reference this compound for their studies. The CAS registry system provides a unique numerical assignment to each chemical substance, facilitating accurate documentation and communication in scientific literature. This compound's entry in the CAS database reflects its significance in the chemical community and underscores its potential as a building block for novel drug candidates.

The synthesis of< strong>3-(2-bromo-3-methoxyphenyl)methylazetidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and regioselective functionalization, are often employed to construct the complex molecular framework efficiently. The successful synthesis of this compound highlights the growing capabilities of modern organic chemistry in producing structurally diverse molecules with tailored biological properties.

The pharmacological evaluation of< strong>3-(2-bromo-3-methoxyphenyl)methylazetidin-3-ol has revealed several promising characteristics. In vitro assays have demonstrated its ability to inhibit the activity of target enzymes with high selectivity, suggesting minimal off-target effects. Additionally, preclinical studies have shown that this compound exhibits good oral bioavailability and pharmacokinetic profiles, which are essential factors for successful drug development.

The< strong>azetidinone scaffold has been explored in various therapeutic contexts beyond cancer treatment. Its structural flexibility allows for modifications that can enhance binding affinity or improve solubility, making it adaptable to different drug discovery strategies. Researchers have also investigated derivatives of this compound for their potential applications in treating infectious diseases and inflammatory disorders, further expanding its therapeutic potential.

The< strong>methyl group attached to the azetidinone ring plays a critical role in determining the compound's overall properties. This group can participate in hydrogen bonding interactions with biological targets, enhancing binding stability. Moreover, it can influence the metabolic fate of the molecule by affecting its reactivity with enzymes such as cytochrome P450 oxidases.

The< strong>2-bromo-3-methoxyphenyl moiety contributes significantly to the compound's pharmacological activity by providing specific interactions with target proteins. The bromine atom can engage in halogen bonding with amino acid residues in protein active sites, while the methoxy group can modulate electronic distributions through resonance effects. These interactions are crucial for achieving high affinity and selectivity in drug design.

In conclusion, CAS No: 2228999-63-9< strong>3-(2-bromo-3-methoxyphenyl)methylazetidin-3-ol< strong>> is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.